4,5-bis(benzyloxy)-N-nitro-2-imidazolidinimine

• IUPAC Name: N-[4,5-bis(phenylmethoxy)imidazolidin-2-ylidene]nitramide
• InChI: InChI=1S/C17H18N4O4/c22-21(23)20-17-18-15(24-11-13-7-3-1-4-8-13)16(19-17)25-12-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2,(H2,18,19,20)
• InChI Key: WSUBYCPKWAGBLT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2C(NC(=N[N+](=O)[O-])N2)OCC3=CC=CC=C3
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

4,5-bis(benzyloxy)-N-nitro-2-imidazolidinimine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as BBNI and has a molecular formula of C18H18N4O5. BBNI is a white crystalline powder that is soluble in organic solvents and has a melting point of 174-175°C.

Mechanism of Action

The mechanism of action of BBNI is not fully understood, but it is believed to act as a DNA intercalating agent. BBNI can bind to DNA molecules and cause structural changes that can inhibit DNA replication and transcription. This property makes BBNI a potential candidate for the development of anticancer drugs.
Biochemical and Physiological Effects:
BBNI has been shown to exhibit cytotoxic effects on various cancer cell lines. It can induce cell cycle arrest and apoptosis in cancer cells, while showing minimal toxicity towards normal cells. BBNI has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the advantages of using BBNI in lab experiments is its ease of synthesis and availability. BBNI can be synthesized in large quantities and purified using simple techniques. However, one of the limitations of using BBNI is its low solubility in aqueous solutions, which can limit its application in certain experiments.

Future Directions

There are several future directions for the research of BBNI. One of the areas of focus is the development of BBNI derivatives with improved pharmacological properties. These derivatives can be designed to target specific types of cancer cells or microorganisms. Another area of research is the investigation of the mechanism of action of BBNI and its derivatives. Understanding the molecular interactions between BBNI and DNA can provide insights into the development of novel anticancer drugs. Additionally, the application of BBNI in other fields such as materials science and catalysis can also be explored.

Synthesis Methods

The synthesis of BBNI involves the reaction between 4,5-dihydroxyimidazole and benzyl nitrate in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism to form the desired product. The yield of BBNI can be improved by optimizing the reaction conditions such as temperature, reaction time, and reactant concentrations.

Scientific Research Applications

BBNI has been extensively studied for its potential application in various fields of science. One of the primary areas of research is its use as a precursor for the synthesis of other biologically active compounds. BBNI can be used as a starting material for the synthesis of imidazolidinone derivatives, which have shown promising results in the treatment of cancer and other diseases.